N-(1H-1,3-benzodiazol-2-yl)-2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a 1,3-benzodiazole ring, a thiophene ring, and a pyridazine ring. These types of structures are often found in pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit aromaticity due to the presence of the benzodiazole and thiophene rings, and may exist in different tautomeric forms .Chemical Reactions Analysis
The reactivity of this compound would depend on its functional groups. The benzodiazole and thiophene rings might participate in electrophilic substitution reactions, while the amide group could be involved in hydrolysis or condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties would be influenced by the functional groups and overall structure of the compound. It would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound “N-(1H-1,3-benzodiazol-2-yl)-2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propanamide”, also known as “F2773-0689” or “VU0497756-1”. Each field is given a separate and detailed section for clarity.
Antimicrobial Applications
N-(1H-1,3-benzodiazol-2-yl)-2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propanamide: has shown promising antimicrobial properties. Research indicates that compounds with similar structures exhibit significant activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria . This makes it a potential candidate for developing new antibiotics, especially in the face of rising antibiotic resistance.
Anticancer Applications
The compound’s structure, which includes a benzimidazole moiety, is known for its anticancer properties. Benzimidazole derivatives have been extensively studied for their ability to inhibit cancer cell growth and induce apoptosis in various cancer cell lines . This compound could be explored further for its potential to develop new anticancer therapies, targeting specific pathways involved in cancer progression.
Antiviral Applications
Benzimidazole derivatives have also been investigated for their antiviral properties. They have shown efficacy against a range of viruses, including HIV, hepatitis C, and influenza . The unique structure of F2773-0689 suggests it could be a valuable addition to antiviral drug development, potentially offering new mechanisms of action against viral infections.
Anti-inflammatory Applications
The anti-inflammatory potential of benzimidazole derivatives is well-documented. These compounds can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models . F2773-0689 could be investigated for its ability to treat inflammatory diseases, such as rheumatoid arthritis or inflammatory bowel disease.
Antioxidant Applications
Compounds with benzimidazole structures have demonstrated significant antioxidant activity. They can scavenge free radicals and protect cells from oxidative stress . This property makes F2773-0689 a potential candidate for developing treatments for diseases where oxidative stress plays a key role, such as neurodegenerative diseases and cardiovascular disorders.
Neuroprotective Applications
Benzimidazole derivatives have shown neuroprotective effects in various studies. They can protect neurons from damage caused by oxidative stress and excitotoxicity . F2773-0689 could be explored for its potential to treat neurodegenerative diseases like Alzheimer’s and Parkinson’s disease, offering a new avenue for therapeutic intervention.
Antidiabetic Applications
Research has indicated that benzimidazole derivatives can have antidiabetic effects by improving insulin sensitivity and reducing blood glucose levels . F2773-0689 might be investigated for its potential to develop new treatments for diabetes, particularly type 2 diabetes, where insulin resistance is a major issue.
Antiparasitic Applications
Benzimidazole derivatives are known for their antiparasitic properties, effective against a range of parasites including those causing malaria and leishmaniasis . F2773-0689 could be studied for its efficacy in treating parasitic infections, potentially offering new solutions in the fight against these diseases.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-2-methyl-3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O2S/c1-12(18(26)22-19-20-13-5-2-3-6-14(13)21-19)11-24-17(25)9-8-15(23-24)16-7-4-10-27-16/h2-10,12H,11H2,1H3,(H2,20,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTOSPZCSMXZWEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C(=O)C=CC(=N1)C2=CC=CS2)C(=O)NC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.